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Compound of Interest

Compound Name: Carbophenothion

Cat. No.: B1668428 Get Quote

Introduction

Carbophenothion is a lipophilic organophosphate pesticide that can accumulate in the fatty

tissues of animals and plants.[1] Its presence in fatty foods such as edible oils, milk, and dairy

products is a significant concern for food safety.[2] The analysis of carbophenothion in these

complex matrices is challenging due to the co-extraction of large amounts of lipids, which can

interfere with analytical instruments and lead to inaccurate results.[3] This application note

provides a detailed protocol for the determination of carbophenothion in fatty food matrices

using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method

coupled with gas chromatography-tandem mass spectrometry (GC-MS/MS) or liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Data Presentation
The following table summarizes the quantitative data for the analysis of organophosphate

pesticides, including carbophenothion, in various fatty food matrices using different analytical

methodologies.
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- - - - [5]
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- - [6]
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Sonicatio
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s
- 0.6 0.2-8.1 0.61-24.8 [7]
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RS-LC-

MS/MS
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an
>92 - - - [8]

Milk GC-ECD DDT - - - - [9]

Note: Data for carbophenothion was not explicitly available in all reviewed literature;

therefore, data for other relevant organophosphates are included as representative examples

of method performance.

Experimental Protocols
This section details the methodologies for the analysis of carbophenothion in fatty food

matrices.
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1. Sample Preparation and Extraction

A modified QuEChERS protocol is widely employed for the extraction of pesticide residues from

fatty matrices.[5][10]

Sample Homogenization: Weigh a representative portion of the fatty food sample (e.g., 3-15

g) into a 50 mL centrifuge tube.[6][11] For solid or semi-solid samples, homogenization may

be required.

Solvent Addition: Add a specific volume of acetonitrile (ACN), often with 1% acetic acid, to

the sample.[11] The ratio of solvent to sample can be optimized to improve extraction

efficiency.[10]

Salting Out: Add a salt mixture, typically anhydrous magnesium sulfate (MgSO₄) and sodium

chloride (NaCl) or sodium acetate, to induce phase separation between the aqueous and

organic layers.[11][12]

Vortexing and Centrifugation: Vigorously shake or vortex the tube for a set time (e.g., 1

minute) to ensure thorough mixing and extraction.[4][6] Centrifuge the sample at a specified

speed (e.g., 4000 rpm) for a defined duration (e.g., 5 minutes) to separate the layers.[6]

2. Clean-up: Dispersive Solid-Phase Extraction (d-SPE)

The supernatant from the extraction step contains co-extracted lipids that must be removed

prior to instrumental analysis. Dispersive SPE is a common and effective clean-up technique.

[10]

Transfer of Supernatant: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube.

Sorbent Addition: The d-SPE tube contains a mixture of sorbents designed to remove

specific matrix components. Common sorbents for fatty matrices include:

Primary Secondary Amine (PSA): Removes fatty acids, sugars, and other polar

interferences.[10]

C18: Removes nonpolar interferences, including lipids.[10][11]
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Graphitized Carbon Black (GCB): Removes pigments and sterols. Use with caution as it

can retain some planar pesticides.[5]

Enhanced Matrix Removal—Lipid (EMR—Lipid): A novel sorbent specifically designed for

efficient lipid removal.[4][13]

Vortexing and Centrifugation: Vortex the d-SPE tube to ensure interaction between the

extract and the sorbents, followed by centrifugation to pellet the sorbents.[12]

3. Instrumental Analysis

The final cleaned-up extract is then ready for analysis by either GC-MS/MS or LC-MS/MS.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): GC is well-suited for the

analysis of volatile and semi-volatile compounds like carbophenothion.[14][15] A triple

quadrupole mass spectrometer (QqQ) provides high selectivity and sensitivity for

quantification.[4]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is a powerful

technique for analyzing a wide range of pesticides, including those that are less volatile or

thermally labile.[16][17]

Visualizations
Experimental Workflow for Carbophenothion Analysis
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Caption: Workflow for carbophenothion analysis in fatty foods.
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Caption: Logical steps of the QuEChERS method for fatty matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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